Cas no 1111734-98-5 (3-(3-Aminophenyl)-3-oxetanol)

• Product Name: 3-(3-Aminophenyl)-3-oxetanol
• CAS No: 1111734-98-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18642556
• CID: 3023802
• PubChem ID: 55296081
• Update Time: 2024-11-03

3-(3-Aminophenyl)-3-oxetanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminophenyl)oxetan-3-ol
• 3-(3-aminophenyl)-3-oxetanol
• 3-(3-aminophenyl) oxetan-3-ol
• FNDDHRFXPUVOCM-UHFFFAOYSA-N
• 3-(3-Amino-phenyl)-oxetan-3-ol
• AS-59284
• AKOS006371026
• SCHEMBL3647735
• 1111734-98-5
• D76783
• CS-0108347
• 3-(3-Aminophenyl)-3-oxetanol

• MDL： MFCD18642556
• Inchi： 1S/C9H11NO2/c10-8-3-1-2-7(4-8)9(11)5-12-6-9/h1-4,11H,5-6,10H2
• InChI Key： FNDDHRFXPUVOCM-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=C(C=2)N)(C1)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines